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Compound of Interest

Compound Name: 4-(Diisopropylamino)benzonitrile

Cat. No.: B3050731 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(Diisopropylamino)benzonitrile is not

readily available. This guide is based on safety information for structurally similar compounds,

such as 4-(Dimethylamino)benzonitrile and general benzonitriles, as well as established

laboratory safety protocols. A thorough risk assessment should be performed by qualified

personnel before commencing any work with this chemical.

Essential, Immediate Safety and Logistical Information
This document provides crucial safety protocols, operational plans, and disposal procedures for

handling 4-(Diisopropylamino)benzonitrile. Adherence to these guidelines is essential for

minimizing risks and ensuring a safe laboratory environment.

Data Presentation
Quantitative data for 4-(Diisopropylamino)benzonitrile and a closely related compound are

summarized below. Caution is advised when extrapolating data from analogous compounds.
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Property
4-
(Diisopropylamino)benzoni
trile

4-
(Dimethylamino)benzonitril
e (Analogue)

Molecular Formula C₁₃H₁₈N₂[1][2] C₉H₁₀N₂[3]

Molecular Weight 202.30 g/mol [1][2] 146.19 g/mol

Melting Point/Range Data not available 70 - 76 °C / 158 - 168.8 °F[3]

Appearance Data not available Light brown solid[3]

Experimental Protocols: Operational and Disposal
Plans
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.

Hand Protection: Wear nitrile gloves.[4] Nitrile offers protection against a broad range of

chemicals.[4] Always inspect gloves for tears or punctures before use. Contaminated gloves

should be removed and disposed of properly, followed by hand washing.[5]

Eye and Face Protection: Chemical splash goggles are required.[6][7] For procedures with a

higher risk of splashing, a face shield should be worn in addition to goggles.[8]

Skin and Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[4]

For significant splash risks, consider a chemical-resistant apron.[8] Wear long pants and

closed-toe shoes.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[6][9] If engineering controls are insufficient, a NIOSH-

approved respirator is necessary.[3][6]

Step-by-Step Operational Plan
a. Pre-Handling and Preparation:
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Risk Assessment: Before beginning work, perform a risk assessment specific to the planned

experiment.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Safety Equipment Check: Locate and verify the accessibility of the nearest safety shower

and eyewash station.[3][10]

Gather Materials: Assemble all necessary equipment and reagents to avoid leaving the

designated work area during the procedure.

b. Handling the Chemical:

Transportation: When moving the chemical, use a secondary container to prevent spills.

Weighing and Dispensing: Conduct all manipulations, including weighing and transferring,

within the fume hood to contain any dust or vapors.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[9][11] Wash hands

thoroughly after handling the chemical, even if gloves were worn.[6][11]

c. Spill and Emergency Procedures:

Small Spills: For small spills within the fume hood, absorb the material with an inert

absorbent like vermiculite or sand.[6][10] Place the absorbed material in a sealed container

for hazardous waste disposal.[10]

Large Spills: Evacuate the area and alert laboratory personnel and safety officers.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing.[3][6] Seek medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[3][6] Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air.[6][9] If breathing is difficult, administer

oxygen. Seek medical attention.[6][9]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9][11] Seek immediate medical

attention.[6]

Disposal Plan
Waste Segregation: All materials contaminated with 4-(Diisopropylamino)benzonitrile,

including gloves, absorbent materials, and empty containers, must be treated as hazardous

waste.

Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous

waste container.[12] Do not mix with other waste streams unless instructed by your

institution's environmental health and safety (EHS) office.

Final Disposal: Dispose of the hazardous waste through your institution's EHS program,

following all local, state, and federal regulations.[3][10][11] Do not pour waste down the

drain.[11]

Mandatory Visualization
The following diagram illustrates the logical workflow for safely handling 4-
(Diisopropylamino)benzonitrile from preparation to disposal.
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Safe Handling Workflow: 4-(Diisopropylamino)benzonitrile

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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